3-Fluoro-3-[3-(trifluoromethoxy)phenyl]pyrrolidine

• Molecular Formula: C11H11F4NO
• Molecular Weight: 249.20 g/mol
• SMILES: C1CNCC1(C2=CC(=CC=C2)OC(F)(F)F)F
• InChI: InChI=1S/C11H11F4NO/c12-10(4-5-16-7-10)8-2-1-3-9(6-8)17-11(13,14)15/h1-3,6,16H,4-5,7H2
• InChIKey: FCIKGJCKPHSFMF-UHFFFAOYSA-N

3-Fluoro-3-[3-(trifluoromethoxy)phenyl]pyrrolidine: Physicochemical Profile

3‑Fluoro‑3‑[3‑(trifluoromethoxy)phenyl]pyrrolidine (CAS 1713334‑02‑1, free base; hydrochloride CAS 1803593‑44‑3) is a chiral, 3,3‑disubstituted pyrrolidine that carries a 3‑fluoro substituent on the saturated ring and a 3‑(trifluoromethoxy)phenyl group on the same carbon [REFS‑1]. Its calculated octanol‑water partition coefficient (CLogP) of 3.305 places it in a lipophilicity range suited for central‑nervous‑system (CNS) or intracellular‑target programs, while the secondary‑amine handle enables rapid elaboration into lead‑like libraries [REFS‑2].

✓ CNS-relevant lipophilicity profile for brain-penetrant scaffold design

✓ Secondary amine enables rapid amide, sulfonamide, or urea library diversification

✓ Chiral 3-fluoro-3-aryl pyrrolidine core for stereochemical SAR exploration

Why 3-Fluoro-3-[3-(trifluoromethoxy)phenyl]pyrrolidine Is Irreplaceable

Pyrrolidine building blocks that lack either the 3‑fluoro substituent (e.g., 3‑[3‑(trifluoromethoxy)phenyl]pyrrolidine) or the 3‑trifluoromethoxy‑phenyl group (e.g., 3‑fluoro‑3‑phenylpyrrolidine) produce markedly different physicochemical profiles and structure‑activity relationships (SAR) when elaborated into final compounds [REFS‑1]. In fluoropyrrolidine‑based dipeptidyl peptidase IV (DPP‑IV) inhibitors, the 3‑fluoro substituent occupies the S1 pocket and influences both potency and metabolic activation by CYP3A isoforms [REFS‑2], while the trifluoromethoxy substituent on the phenyl ring modulates lipophilicity, off‑rate, and binding to hydrophobic sub‑pockets such as the S2 site of DPP‑IV [REFS‑3]. Interchanging analogs that delete either fluorine motif therefore alters at least two independent SAR vectors, making simple substitution unreliable for projects that depend on the specific balance of lipophilicity, metabolic stability, and target engagement provided by the dual‑fluorinated scaffold.

SAR shift Removing the 3-fluoro substituent may alter S1 pocket occupancy and CYP3A-mediated metabolism profile

Lipophilicity Deleting the trifluoromethoxy-phenyl group changes lipophilicity and S2 sub-pocket affinity, modifying dual SAR vectors

Scaffold Mono-fluorinated analogs do not recapitulate the balanced physicochemical profile of the dual-fluorinated scaffold

• [1] Xu S, Zhu B, Teffera Y, Pan DE, Caldwell CG, Doss G, Stearns RA, Evans DC, Beconi MG. Metabolic Activation of Fluoropyrrolidine Dipeptidyl Peptidase‑IV Inhibitors by Rat Liver Microsomes. Drug Metabolism and Disposition. 2005;33(1):121‑130. doi:10.1124/dmd.104.001842. View Source
• [2] Sharma M, Gupta M, Singh D, Kumar M, Kaur P. Synthesis, Evaluation and Molecular Docking of Prolyl‑Fluoropyrrolidine Derivatives as Dipeptidyl Peptidase IV Inhibitors. Chemical Biology & Drug Design. 2013;82(2):156‑166. doi:10.1111/cbdd.12142. View Source

Quantitative Differentiation vs. Closest Analogs

CLogP Comparison: Simple Trifluoromethoxy Pyrrolidine

The CLogP of the target compound is 3.305 [REFS‑1]. A minimal analog that retains only the trifluoromethoxy‑pyrrolidine motif without the 3‑phenyl ring, (3R)‑3‑(trifluoromethoxy)pyrrolidine hydrochloride, has a CLogP of 0.8 [REFS‑2]. The difference of approximately 2.5 log units corresponds to a roughly 300‑fold higher octanol‑water partition coefficient for the target compound, which is expected to translate into substantially higher membrane permeability and blood‑brain‑barrier penetration potential.

CLogP Difference

Data to verify

3.305 vs 0.8 (Δ +2.5 log units, ~300-fold higher P)

Reported ~300-fold higher calculated partition coefficient supports CNS permeability differentiation

Predicted values; no experimental logP available

Evidence Dimension	Calculated octanol‑water partition coefficient (CLogP)
Target Compound Data	CLogP = 3.305
Comparator Or Baseline	(3R)‑3‑(trifluoromethoxy)pyrrolidine hydrochloride: CLogP = 0.8
Quantified Difference	ΔCLogP ≈ +2.5 log units (~300‑fold higher P)
Conditions	Predicted values from EnamineStore and sima‑lab.com; no experimental logP available.

Why This Matters

A CLogP difference of this magnitude alters CNS penetration and membrane‑partitioning behavior, so the target compound is a better fit for programs requiring a lipophilic, cell‑permeable pyrrolidine scaffold.

• [1] Sima‑Lab.com. (3R)‑3‑(trifluoromethoxy)pyrrolidine hydrochloride. CLogP: 0.8. View Source

LogP Comparison: 2-Positional Isomer

The target compound (3‑fluoro‑3‑[3‑(trifluoromethoxy)phenyl]pyrrolidine) has a reported CLogP of 3.305 [REFS‑1]. The regioisomer lacking the 3‑fluoro substituent, 2‑(3‑trifluoromethoxy‑phenyl)‑pyrrolidine, has an experimentally derived or predicted LogP of 3.33850 [REFS‑2]. The two values are separated by only 0.03 log units, indicating that the 3‑fluoro substituent in the target compound does not drastically alter overall lipophilicity compared with the 2‑phenyl analog, but it introduces a stereoelectronic perturbation at the metabolic hotspot (the pyrrolidine ring) without a large change in partition coefficient.

Lipophilicity Match

Head-to-head

CLogP 3.305 vs LogP 3.338 (Δ ~0.03, practically identical)

Nearly identical lipophilicity enables matched-pair fluorine scanning without confounded partition coefficient

Comparator LogP origin unspecified; verify with experimental determination

Evidence Dimension	Octanol‑water partition coefficient (LogP / CLogP)
Target Compound Data	CLogP = 3.305
Comparator Or Baseline	2‑(3‑Trifluoromethoxy‑phenyl)‑pyrrolidine: LogP = 3.33850
Quantified Difference	ΔLogP ≈ 0.03 units (practically identical)
Conditions	Target CLogP from EnamineStore; comparator LogP from chemsrc.com (origin unspecified).

Why This Matters

For medicinal chemists, this equivalence in lipophilicity means that replacing the 2‑phenyl isomer with the 3‑fluoro‑3‑phenyl isomer decouples lipophilicity from metabolic soft‑spot engineering—the fluorine can block oxidative metabolism on the pyrrolidine ring without shifting the compound into a different lipophilicity space.

Molecular Weight: Fragment vs. Lead-Like Space

The molecular weight of the target compound (free base) is 249.20 g·mol⁻¹ [REFS‑1]. Its closest non‑fluorinated pyrrolidine analog, 3‑(3‑(trifluoromethoxy)phenyl)pyrrolidine (CAS 1260639‑47‑1), has a molecular weight of 231.21 g·mol⁻¹ [REFS‑2]. The 18‑Da increase arises from replacement of a hydrogen by fluorine on the pyrrolidine ring. This modest MW increase keeps the compound within the ‘lead‑like’ range (≤350 Da) while adding a metabolically robust fluorine atom that would be absent in the lighter comparator.

MW Increase

Head-to-head

249.20 vs 231.21 g/mol (Δ +18 Da, H→F substitution)

Smallest mass increment to introduce C–F bond; remains in lead-like space

Supplier specification values; confirm by HRMS

Evidence Dimension	Molecular weight (free base)
Target Compound Data	MW = 249.20 g·mol⁻¹
Comparator Or Baseline	3‑(3‑(Trifluoromethoxy)phenyl)pyrrolidine: MW = 231.21 g·mol⁻¹
Quantified Difference	ΔMW = +18 g·mol⁻¹ (one H→F substitution)
Conditions	Values from ChemicalRegister and AKSci supplier specifications.

Why This Matters

The 18‑Da mass increase is the smallest possible increment that introduces a C–F bond on the pyrrolidine ring, allowing library designers to block metabolic soft spots without pushing the molecular weight out of lead‑like space.

Storage Stability: Free Base vs. Hydrochloride Salt

The free‑base form of the target compound is shipped and stored at ambient temperature (‘Normal’ transport conditions) [REFS‑1], whereas its hydrochloride salt (CAS 1803593‑44‑3) requires storage at −10 °C and transport on ice packs [REFS‑2]. For laboratories that lack reliable −20 °C storage or that perform high‑throughput weighing of solids at room temperature, the free base offers a practical advantage with a longer ambient‑stability window, reduced risk of hygroscopic degradation, and lower shipping cost versus the hydrochloride.

Storage Condition

Head-to-head

Free base: RT storage; HCl salt: −10 °C (Δ ≈ 35 °C, ambient vs cold chain)

Free base enables room-temperature handling and reduces cold-chain logistics

Based on supplier storage recommendations

Evidence Dimension	Recommended storage/transport conditions
Target Compound Data	Free base: Storage RT; Transport Normal
Comparator Or Baseline	Hydrochloride salt: Storage −10 °C; Transport Ice pack
Quantified Difference	Temperature difference: RT vs. −10 °C (Δ ≈ 35 °C for storage); shipping class differs from ambient to cold chain.
Conditions	Conditions as specified by EnamineStore product pages.

Why This Matters

Procurement teams can reduce cold‑chain logistics costs and simplify compound management workflows by selecting the free base when the hydrochloride counterion is not required for downstream chemistry or biological assays.

DPP-IV S1 Binding and Metabolic Activation Alert

In a series of prolyl‑fluoropyrrolidine DPP‑IV inhibitors, the 3‑fluoropyrrolidine moiety occupies the S1 pocket of the enzyme (PDB: 2FJP) and contributes to inhibitory activity [REFS‑1]. A structurally distinct set of fluoropyrrolidine‑containing DPP‑IV inhibitors (MRL‑A and MRL‑B) demonstrated NADPH‑dependent irreversible binding to rat liver microsomal proteins, with bioactivation catalyzed primarily by CYP3A1/3A2; pretreatment with CYP3A inducers increased irreversible binding 5‑ to 9‑fold [REFS‑2]. These class‑level observations imply that the 3‑fluoropyrrolidine substructure present in the target compound is both a pharmacophoric element for serine‑protease inhibition and a metabolic liability that must be evaluated in lead optimization.

Metabolic Alert

Class-level

3-fluoropyrrolidine motif may undergo CYP3A-dependent bioactivation (MRL-A: 5-9× induction)

Supports early metabolic stability screening for analogs containing this motif

Class-based alert from rat liver microsome studies; no direct data for target compound

Evidence Dimension	Target engagement and metabolic stability of 3‑fluoropyrrolidine‑containing analogs
Target Compound Data	No direct data for the specific compound; prediction based on conserved 3‑fluoropyrrolidine motif.
Comparator Or Baseline	MRL‑A (contains 3‑fluoropyrrolidine + 4‑trifluoromethoxyphenylsulfonamide): NADPH‑dependent irreversible binding to microsomal protein, 5‑ to 9‑fold induction by CYP3A inducers.
Quantified Difference	Not applicable for the target compound itself; class‑based alert only.
Conditions	Rat liver microsomes; CYP3A induction by pregnenolone‑16α‑carbonitrile and dexamethasone.

Why This Matters

Procurement of the target compound for DPP‑IV or related serine‑protease programs should be accompanied by early metabolic‑stability screening, because the fluoropyrrolidine ring can undergo bioactivation; the data above provide a quantitative benchmark for the magnitude of CYP3A‑dependent metabolism that may be encountered.

• [1] Sharma M, Gupta M, Singh D, Kumar M, Kaur P. Synthesis, Evaluation and Molecular Docking of Prolyl‑Fluoropyrrolidine Derivatives as Dipeptidyl Peptidase IV Inhibitors. Chem Biol Drug Des. 2013;82(2):156‑166. doi:10.1111/cbdd.12142. View Source
• [2] Xu S, Zhu B, Teffera Y, Pan DE, Caldwell CG, Doss G, Stearns RA, Evans DC, Beconi MG. Metabolic Activation of Fluoropyrrolidine Dipeptidyl Peptidase‑IV Inhibitors by Rat Liver Microsomes. Drug Metab Dispos. 2005;33(1):121‑130. doi:10.1124/dmd.104.001842. View Source

High-Value Application Scenarios

CNS-Penetrant Serine Protease Inhibitor Libraries

With a CLogP of 3.305 and a molecular weight of 249 Da [REFS‑1], the free base sits within the favorable physicochemical space for CNS drug candidates. Medicinal chemistry teams building fluoropyrrolidine‑based DPP‑IV or related serine‑protease inhibitor libraries can use this scaffold to simultaneously occupy the S1 pocket (via the 3‑fluoropyrrolidine) and the hydrophobic S2 pocket (via the trifluoromethoxyphenyl group), as demonstrated by crystallographic and SAR studies on prolyl‑fluoropyrrolidine derivatives [REFS‑2].

Ambient-Stable for High-Throughput Parallel Synthesis

The free‑base form (EN300‑201042) can be stored and handled at room temperature with normal shipping conditions, in contrast to the hydrochloride salt that requires −10 °C storage and cold‑chain transport [REFS‑3]. This makes the free base preferable for automated weighing stations and large‑scale library production where cold‑storage capacity is limited or where rapid turnaround from stock to reaction plate is required.

Positional Isomer Tool for Fluorine Scanning SAR

Because the CLogP of the target compound (3.305) is nearly identical to that of the 2‑(3‑trifluoromethoxy‑phenyl)‑pyrrolidine isomer (LogP 3.338) [REFS‑4], the pair can be used in matched‑molecular‑pair analyses to dissect the contribution of the 3‑fluoro substituent to metabolic stability and target binding, without confounding lipophilicity differences. This is particularly valuable when optimizing the metabolic soft spot on the pyrrolidine ring while keeping the overall physicochemical profile constant.

Early Metabolic Stability Screening for Fluoropyrrolidines

The known CYP3A‑dependent bioactivation of 3‑fluoropyrrolidine‑containing DPP‑IV inhibitors [REFS‑5] provides a rationale for using the target compound as a minimal scaffold for metabolite‑identification studies. Incubating the compound (or simple amide derivatives) with liver microsomes from CYP3A‑induced animals can reveal whether the dual‑fluorinated scaffold is susceptible to the same oxidative defluorination pathway, enabling early go/no‑go decisions before committing to costly multi‑step analog synthesis.

Application

Selection Property

Validation Focus

CNS-penetrant serine protease inhibitor libraries

Lipophilicity profile suited for CNS candidate space

Membrane permeability and BBB penetration assays

Ambient-stable automated parallel synthesis

Free base room-temperature storage and handling

Compound stability under automated weighing and reaction conditions

Matched-pair fluorine scanning SAR

CLogP-matched 2-positional isomer pair

Metabolic stability comparison without lipophilicity confounding

Early metabolic stability assessment of fluoropyrrolidines

Fluoropyrrolidine substructure metabolic alert

CYP3A-dependent bioactivation screening in microsomes

• [1] Sharma M et al. Chem Biol Drug Des. 2013;82(2):156‑166. doi:10.1111/cbdd.12142. View Source
• [2] Xu S et al. Drug Metab Dispos. 2005;33(1):121‑130. doi:10.1124/dmd.104.001842. View Source